Cas no 1806386-88-8 (1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one
• CAS No: 1806386-88-8
• MF: C₁₁H₁₁BrF₂O₃
• MW: 309.104049921036
• CID: 4978688
• Update Time: 2025-06-15

1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O3/c1-16-9-3-2-4-10(17-11(13)14)8(9)5-7(15)6-12/h2-4,11H,5-6H2,1H3
• InChI Key： GLRXPBXNVOTRPN-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=CC=1OC(F)F)OC)=O

Computed Properties

• Exact Mass: 307.98596 g/mol
• Monoisotopic Mass: 307.98596 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5
• Molecular Weight: 309.10

Additional information on 1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one

Introduction to 1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one (CAS No. 1806386-88-8) in Modern Chemical Research

The compound 1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one, identified by its CAS number 1806386-88-8, represents a significant advancement in the field of pharmaceutical and agrochemical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the synthesis of novel bioactive agents. The presence of both bromine and fluorine substituents, along with methoxy groups, endows it with distinct chemical properties that make it a valuable intermediate in organic synthesis.

Recent studies have highlighted the utility of 1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one in the development of targeted therapeutics. Its structural framework, incorporating a phenyl ring substituted with difluoromethoxy and methoxy groups, suggests strong interactions with biological targets, making it a promising candidate for drug discovery. The bromine atom further enhances its reactivity, allowing for further functionalization and the creation of more complex molecules.

In the realm of medicinal chemistry, the compound's properties have been explored in the context of inhibiting specific enzymatic pathways. For instance, modifications based on this scaffold have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in various diseases. The difluoromethoxy group, in particular, has been identified as a key moiety that enhances binding affinity and metabolic stability, critical factors in drug design.

The agrochemical sector has also benefited from the investigation of 1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one. Its derivatives have been tested for their efficacy as intermediates in the synthesis of pesticides and herbicides. The structural versatility of this compound allows chemists to modify its pharmacophore to develop compounds with improved selectivity and reduced environmental impact. Such developments align with global efforts to create sustainable agricultural practices.

From a synthetic chemistry perspective, 1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one serves as a versatile building block. Its reactivity enables the construction of more complex structures through various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in generating libraries of compounds for high-throughput screening, a cornerstone of modern drug discovery.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances pharmacological properties such as bioavailability and metabolic resistance. In 1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one, the difluoromethoxy group contributes to these desirable characteristics, making it an attractive scaffold for further exploration.

Advances in computational chemistry have further accelerated the study of this compound. Molecular modeling techniques allow researchers to predict interactions between 1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one and biological targets with high precision. This computational approach complements experimental efforts by providing insights into binding modes and potential side effects before costly synthetic trials.

The synthesis of 1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one itself presents an intriguing challenge due to its complex structure. Recent methodologies have focused on optimizing yield and purity through innovative catalytic systems and reaction conditions. Such improvements are essential for scaling up production and ensuring the availability of this compound for industrial applications.

Future directions in research may explore the derivatization of 1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one to discover new therapeutic agents or agrochemicals with enhanced properties. The combination of bromine and fluorine substituents offers a rich palette for structural diversification, potentially leading to breakthroughs in multiple domains.

In conclusion, 1-Bromo-3-(2-(difluoromethoxy)-6-methoxyphenyl)propan-2-one (CAS No. 1806386-88-8) is a multifaceted compound with significant implications for chemical research. Its unique structural features and reactivity make it a valuable tool in pharmaceutical and agrochemical development. As research continues to uncover new applications for this molecule, its importance is likely to grow, contributing to advancements across multiple scientific disciplines.